Cas no 945599-45-1 (4-(2-(4-Aminophenoxy)pyridin-3-yl)pyrimidin-2-amine)

• Product name: 4-(2-(4-Aminophenoxy)pyridin-3-yl)pyrimidin-2-amine
• CAS No: 945599-45-1
• MF: C₁₅H₁₃N₅O
• MW: 279.296622037888
• CID: 2123375

4-(2-(4-Aminophenoxy)pyridin-3-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-(4-aminophenoxy)pyridin-3-yl)pyrimidin-2-amine
• KCAGACSPMHHFKN-UHFFFAOYSA-N
• 4-(2-(4-aminophenoxy)pyridin-3-yl)-pyrimidin-2-amine
• 2-Pyrimidinamine, 4-[2-(4-aminophenoxy)-3-pyridinyl]-
• 4-(2-(4-Aminophenoxy)pyridin-3-yl)pyrimidin-2-amine

• Inchi： 1S/C15H13N5O/c16-10-3-5-11(6-4-10)21-14-12(2-1-8-18-14)13-7-9-19-15(17)20-13/h1-9H,16H2,(H2,17,19,20)
• InChI Key： KCAGACSPMHHFKN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N)C1C(=CC=CN=1)C1C=CN=C(N)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 321
• Topological Polar Surface Area: 99.9